Cas no 1341396-39-1 (1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid)

• Product Name: 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid
• CAS No: 1341396-39-1
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• MDL: MFCD20282356
• CID: 4780764
• Update Time: 2025-10-22

1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid
• 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid

• MDL： MFCD20282356
• Inchi： 1S/C9H8ClNO3S/c10-7-2-1-6(15-7)8(12)11-3-5(4-11)9(13)14/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： HYKVGYIKILPNLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CC(C(=O)O)C2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 1.7
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid

Introduction to 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid (CAS No. 1341396-39-1)

1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid, identified by its CAS number 1341396-39-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a thiophene core appended with a carbonyl group and an azetidine ring, making it a versatile scaffold for the development of novel therapeutic agents. The structural attributes of this molecule have garnered considerable attention from researchers due to its potential in modulating biological pathways and its utility in medicinal chemistry.

The compound's molecular structure consists of a five-membered aromatic ring containing sulfur, which is a key feature in many bioactive molecules. The presence of a carbonyl group at the 2-position of the thiophene ring and a carboxylic acid moiety at the 3-position of the azetidine ring introduces reactive sites that can be exploited for further functionalization. This dual functionality makes 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid a valuable intermediate in the synthesis of more complex molecules, particularly in the context of drug discovery.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic applications. The unique electronic properties of thiophene rings contribute to the bioactivity of these molecules, making them attractive candidates for further investigation. Specifically, derivatives of thiophene have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The incorporation of an azetidine ring into the molecular framework enhances the compound's potential as a pharmacophore, offering opportunities for designing molecules with improved pharmacokinetic profiles.

The synthesis of 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the thiophene derivative, followed by functionalization at the 2-position to introduce the carbonyl group. Subsequent steps involve constructing the azetidine ring and introducing the carboxylic acid functionality at the 3-position. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

The compound's reactivity is further underscored by its ability to participate in various chemical reactions, including condensation reactions, nucleophilic additions, and cyclizations. These reactions are fundamental to medicinal chemistry and enable the creation of diverse molecular architectures. For instance, the carbonyl group can undergo condensation with amines or alcohols to form amides or esters, respectively, while the azetidine ring can be further modified through ring-opening reactions or substitutions at various positions.

Recent research has demonstrated that 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid can serve as a precursor for biologically active molecules with significant therapeutic potential. Studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For example, modifications at the thiophene ring have been found to enhance binding affinity to target proteins, while alterations at the azetidine ring can improve metabolic stability. These findings highlight the compound's versatility as a scaffold for drug development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design due to their structural diversity and biological activity. Among these compounds, thiophenes and their derivatives have emerged as particularly promising candidates for therapeutic intervention. The unique electronic properties of these molecules allow them to interact with biological targets in ways that other scaffolds may not, leading to novel mechanisms of action. As such, compounds like 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid represent a critical resource for medicinal chemists seeking to develop innovative treatments.

In conclusion, 1-(5-Chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid(CAS No. 1341396-39-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. The growing body of research on thiophene-based compounds underscores their importance as therapeutic agents, and compounds like this one continue to inspire new avenues for drug discovery and development.